Cas no 1131041-73-0 (Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-YL)carbamate)

• Product Name: Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-YL)carbamate
• CAS No: 1131041-73-0
• MF: C₁₀H₁₂BrClN₂O₃
• MW: 323.570880889893
• MDL: MFCD18259782
• CID: 2117531
• PubChem ID: 71743183
• Update Time: 2025-10-29

Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-YL)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-bromo-6-chloro-3-hydroxypyridin-2-ylcarbamate
• TERT-BUTYL (5-BROMO-6-CHLORO-3-HYDROXYPYRIDIN-2-YL)CARBAMATE
• 1131041-73-0
• t-Butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate
• TERT-BUTYL(5-BROMO-6-CHLORO-3-HYDROXYPYRIDIN-2-YL)CARBAMATE
• AS-41629
• CS-0335325
• SCHEMBL13905396
• tert-butyl N-(5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate
• MFCD18259782
• AKOS027253589
• DA-47810
• Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-YL)carbamate

• MDL： MFCD18259782
• Inchi： 1S/C10H12BrClN2O3/c1-10(2,3)17-9(16)14-8-6(15)4-5(11)7(12)13-8/h4,15H,1-3H3,(H,13,14,16)
• InChI Key： MZCWPLCBROEIBX-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=C1)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 321.97198g/mol
• Monoisotopic Mass: 321.97198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• XLogP3: 3

Additional information on Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-YL)carbamate

Introduction to Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate (CAS No. 1131041-73-0)

Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate, with the CAS number 1131041-73-0, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development.

The molecular structure of Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate features a pyridine core substituted with a hydroxyl group, a bromine atom, and a chlorine atom at the 5th and 6th positions, respectively. The carbamate group at the 2-position is attached to a tert-butyl moiety, which enhances the stability and bioavailability of the compound. This unique structural arrangement makes it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

In recent years, pyridine derivatives have been extensively studied for their role in various therapeutic applications. The presence of halogen atoms and hydroxyl groups in Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate suggests potential interactions with biological targets such as enzymes and receptors. These interactions are crucial for modulating biological pathways and have been explored in the development of novel drugs.

One of the most compelling aspects of this compound is its potential use in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting various diseases. For instance, studies have shown that pyridine derivatives can act as scaffolds for designing molecules that interact with protein kinases, which are key players in cancer signaling pathways. The carbamate group in Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The bromine and chlorine substituents on the pyridine ring enhance the reactivity of Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate, making it a versatile building block for medicinal chemistry. These halogen atoms can participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in drug discovery to construct complex molecular architectures. The hydroxyl group also offers opportunities for further derivatization, enabling the creation of analogs with enhanced pharmacological properties.

Recent advancements in computational chemistry have further highlighted the importance of Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate in drug design. Molecular modeling studies have demonstrated that this compound can bind to specific pockets on target proteins, suggesting its potential as a lead compound for developing new therapeutics. These studies not only provide insights into the interactions between Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate and biological targets but also guide the optimization of its structure for improved efficacy and selectivity.

The pharmaceutical industry has shown great interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers are exploring their potential in treating conditions ranging from cancer to infectious diseases. The unique structural features of Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate make it an attractive candidate for further investigation. Its ability to interact with multiple biological targets and its ease of functionalization make it a valuable tool in the quest for novel drugs.

In conclusion, Tert-butyl (5-bromo-6-chloro-3-hydroxypyridin-2-yl)carbamate (CAS No. 1131041-73-0) is a promising compound with significant potential in pharmaceutical research. Its structural features and reactivity make it a versatile intermediate for synthesizing bioactive molecules. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance in drug development efforts worldwide.